3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-[2-fluoro-3-(trifluoromethyl)phenyl]-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H8F4O3/c15-12-10(2-1-3-11(12)14(16,17)18)7-4-8(13(20)21)6-9(19)5-7/h1-6,19H,(H,20,21)
• InChI Key: OOXJIYYOHLPTSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C14H8F4O3
• DSSTOX Substance ID: DTXSID40691815
• Molecular Weight: 300.20 g/mol
• CAS RN: 1261938-41-3

Description

3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid (FTPA) is a compound that has recently gained attention due to its potential applications in the fields of medicinal chemistry and synthetic organic chemistry. FTPA is a versatile building block for the synthesis of various compounds and has a wide range of biological activities. FTPA is a simple and efficient reagent for the synthesis of a variety of compounds and has been found to be effective in the synthesis of various pharmaceuticals and natural products.

Scientific Research Applications

3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% is a versatile and powerful reagent for the synthesis of a wide range of compounds. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has been used in the synthesis of various pharmaceuticals, natural products, and other biologically active molecules. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has also been used in the synthesis of fluorescent probes, fluorescent dyes, and other fluorescent molecules. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has also been used in the synthesis of polymers, polysaccharides, and other polymers. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has also been used in the synthesis of peptides, peptidomimetics, and other peptide-based molecules.

Mechanism of Action

3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% is a versatile and powerful reagent for the synthesis of a wide range of compounds. The mechanism of action of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% is not well understood, but it is believed to involve the formation of a covalent bond between the two fluorines and the trifluoromethyl group. This covalent bond is thought to be responsible for the reactivity of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% and its ability to form a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% are not well understood, but it is believed to be a mild reagent with low toxicity. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has been found to be non-mutagenic and non-carcinogenic in animal studies, and it has been found to be non-irritating to skin and eyes. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has also been found to be non-toxic to the environment, and it has been found to be non-toxic to aquatic organisms.

Advantages and Limitations for Lab Experiments

3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% has many advantages for laboratory experiments, including its low cost, low toxicity, and high reactivity. 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% is also a versatile reagent, and it can be used to synthesize a wide range of compounds. The main limitation of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% is its low solubility, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% are vast, and there are many possible future directions for research. One potential future direction is the development of more efficient and selective methods for the synthesis of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%. Another potential future direction is the development of more efficient and selective methods for the synthesis of 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% derivatives. Additionally, 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% could be used in the synthesis of more complex molecules and polymers. Finally, 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% could be used in the development of new pharmaceuticals and natural products.

Synthesis Methods

3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% can be synthesized using a variety of methods, including the Mitsunobu reaction, the Stille reaction, and the Suzuki reaction. The Mitsunobu reaction is a one-pot reaction that is used to synthesize 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% from a range of starting materials, including phenols and trifluoromethylbenzenes. The Stille reaction is a palladium-catalyzed coupling reaction that is used to synthesize 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% from a range of starting materials, including aryl halides, aryl triflates, and aryl boronic acids. The Suzuki reaction is a palladium-catalyzed cross-coupling reaction that is used to synthesize 3-(2-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95% from a range of starting materials, including aryl halides and aryl boronic acids.